Cas no 147852-26-4 ((R)-(-)-Repaglinide (Repaglinide Impurity))
147852-26-4 structure
Product Name:(R)-(-)-Repaglinide (Repaglinide Impurity)
CAS No:147852-26-4
MF:C27H36N2O4
MW:452.585747718811
CID:207382
PubChem ID:10479034
Update Time:2025-09-20
(R)-(-)-Repaglinide (Repaglinide Impurity) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]-
- (R)-(-)-Repaglinide (Repaglinide Impurity)
- (R)-(-)-Repaglinide
- 2-ethoxy-4-[2-[[(1R)-3-methyl-1-(2-piperidin-1-ylphenyl)butyl]amino]-2-oxoethyl]benzoic acid
- AG-EE 624ZW
- Repaglinide impurity E
- UNII-85M30X62FM
- 2-Ethoxy-4-{2-{{(1R)-3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}amino}-2-oxoethyl}benzoic acid
- R-Repaglinide
- Repaglinide Impurity
- R-Repaglinide (Repaglinide IMpurity E)
- 2-ethoxy-4-[2-[[(1R)-3-Methyl-1-[2-(piperidin-1- yl)phenyl]butyl]aMino]-2-oxoethyl]benzoic acid
- Imp. E:2-ethoxy-4-[2-[[(1R)-3-methyl-1-(2-piperidin-1-ylphenyl)butyl]amino]-2-oxoethyl]benzoic acid
- Repaglinide specified impurity E [EP]
- (-)-Repaglinide
- Q27269656
- J-008417
- SCHEMBL8141950
- 147852-26-4
- REPAGLINIDE IMPURITY E [EP IMPURITY]
- AG-EE-624ZW
- 85M30X62FM
- Benzoic acid, 2-ethoxy-4-(2-(((1R)-3-methyl-1-(2-(1-piperidinyl)phenyl)butyl)amino)-2-oxoethyl)-
- 2-Ethoxy-4-(2-(((1R)-3-methyl-1-(2-(piperidin-1-yl)phenyl)butyl)amino)-2-oxoethyl)benzoic acid
- DTXSID70163818
- 2-Ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]benzoic Acid
- Repaglinide, (-)-
- CHEMBL151767
- Repaglinide specified impurity E
- DTXCID4086309
- Repaglinide EP Impurity E
- 2-Ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl]amino]-2-oxoethyl]-benzoic Acid; (R)-2-Ethoxy-4-[2-({3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}amino)-2-oxoethyl]benzoic acid
- REPAGLINIDE IMPURITY E (EP IMPURITY)
-
- Inchi: 1S/C27H36N2O4/c1-4-33-25-17-20(12-13-22(25)27(31)32)18-26(30)28-23(16-19(2)3)21-10-6-7-11-24(21)29-14-8-5-9-15-29/h6-7,10-13,17,19,23H,4-5,8-9,14-16,18H2,1-3H3,(H,28,30)(H,31,32)/t23-/m1/s1
- InChI Key: FAEKWTJYAYMJKF-HSZRJFAPSA-N
- SMILES: O=C(CC1C=CC(C(=O)O)=C(C=1)OCC)N[C@H](CC(C)C)C1=CC=CC=C1N1CCCCC1
Computed Properties
- Exact Mass: 452.26800
- Monoisotopic Mass: 452.26750763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 672.9±55.0 °C at 760 mmHg
- Flash Point: 360.8±31.5 °C
- Refractive Index: 1.568
- PSA: 82.36000
- LogP: 6.12520
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
(R)-(-)-Repaglinide (Repaglinide Impurity) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R)-(-)-Repaglinide (Repaglinide Impurity) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR3131-50MG |
Repaglinide Related Compound E |
147852-26-4 | 50mg |
¥9240.53 | 2025-01-11 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1600868-20MG |
Repaglinide Related Compound E |
147852-26-4 | 20mg |
¥22010.74 | 2024-12-26 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0000459 |
(R)-(-)-Repaglinide (Repaglinide Impurity) |
147852-26-4 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| TRC | R144490-1mg |
(R)-(-)-Repaglinide (Repaglinide Impurity) |
147852-26-4 | 1mg |
$ 207.00 | 2023-04-15 | ||
| TRC | R144490-10mg |
(R)-(-)-Repaglinide (Repaglinide Impurity) |
147852-26-4 | 10mg |
$ 1642.00 | 2023-04-15 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR3131-50MG |
147852-26-4 | ¥9767.92 | 2023-01-14 | ||||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0000459 |
147852-26-4 | ¥1556.7 | 2023-01-13 | ||||
| Biosynth | IE27700-1 mg |
2-Ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]benzoic acid |
147852-26-4 | 1mg |
$314.85 | 2023-01-04 | ||
| Biosynth | IE27700-2 mg |
2-Ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]benzoic acid |
147852-26-4 | 2mg |
$572.30 | 2023-01-04 | ||
| Biosynth | IE27700-5 mg |
2-Ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]benzoic acid |
147852-26-4 | 5mg |
$1,040.55 | 2023-01-04 |
(R)-(-)-Repaglinide (Repaglinide Impurity) Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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